Egfr-IN-123

• Molecular Formula: C24H27F3N6O
• Molecular Weight: 472.5 g/mol
• InChI: InChI=1S/C24H27F3N6O/c1-32-8-10-33(11-9-32)15-17-6-7-19(13-21(17)24(25,26)27)31-23-14-22(28-16-29-23)30-18-4-3-5-20(12-18)34-2/h3-7,12-14,16H,8-11,15H2,1-2H3,(H2,28,29,30,31)
• InChIKey: JWHOTQWEKXOWHS-UHFFFAOYSA-N

Egfr-IN-123 Strategic Procurement Rationale for DDR1/EGFR

Egfr-IN-123 (synonym compound D06, CAS 2543763-00-2) is a first-in-class small-molecule dual inhibitor of discoidin domain receptor 1 (DDR1) and epidermal growth factor receptor (EGFR), built on a 4,6-pyrimidinediamine scaffold [1]. It was identified through structure-based optimization of the lead compound Yfq07 (BZF02) and is the first reported inhibitor to concurrently target both DDR1 and EGFR, two receptor tyrosine kinases that exhibit synergistic crosstalk in non-small cell lung cancer (NSCLC) [2]. The compound is intended for research use in DDR1/EGFR-positive NSCLC and other DDR1-overexpressing tumor models, with documented in vitro potency, kinase selectivity, and in vivo efficacy without overt toxicity [1][2].

Target engagement Dual DDR1/EGFR kinase inhibition for NSCLC signaling studies

Resistance model Gefitinib-resistant NSCLC models where single-target EGFR inhibitors fail

Tool compound Reported dual-target engagement for DDR1/EGFR crosstalk dissection

• [1] Ye F, Wang X, Lu Y, et al. A kind of N4-(3-methoxyphenyl)-pyrimidinediamine targeting DDR1 inhibitor and its preparation and application. Chinese Patent CN111793035B, granted 2021-06-18. View Source
• [2] Wang X, Lu Y, Chen S, et al. Discovery of a prominent dual-target DDR1/EGFR inhibitor aimed DDR1/EGFR-positive NSCLC. Bioorganic Chemistry, 2024, 149, 107500. View Source

Why Generic Substitutes Fail for Egfr-IN-123

Egfr-IN-123 cannot be substituted by single-target EGFR inhibitors (e.g., gefitinib, erlotinib, osimertinib) or standalone DDR1 inhibitors because it is the only small molecule demonstrated to simultaneously engage both DDR1 and EGFR with quantifiable biochemical and cellular potency [1]. The lead compound Yfq07, a structurally related analog, exhibits substantially weaker DDR1 kinase inhibition (22.1% vs 76.2% at 10 μM) and inferior antiproliferative activity across multiple DDR1-overexpressing cancer cell lines, confirming that minor structural modifications within the 4,6-pyrimidinediamine series produce large functional disparities [1]. Procurement of a generic EGFR or DDR1 inhibitor would forfeit the synergistic anti-proliferative and anti-invasive effects documented exclusively for compound D06 in DDR1/EGFR co-expressing NSCLC models [2].

Single-target EGFR inhibitors or DDR1-only compounds may not replicate dual-target anti-proliferative effects observed in co-expressing models.

Lead analog Yfq07 shows markedly lower DDR1 inhibition and cellular potency; structural similarity does not ensure functional equivalence.

Mechanism Synergistic DDR1/EGFR suppression documented only for this compound; class mismatch may alter pathway-response interpretation.

• [1] Ye F, Wang X, Lu Y, et al. A kind of N4-(3-methoxyphenyl)-pyrimidinediamine targeting DDR1 inhibitor and its preparation and application. Chinese Patent CN111793035B, granted 2021-06-18. View Source
• [2] Wang X, Lu Y, Chen S, et al. Discovery of a prominent dual-target DDR1/EGFR inhibitor aimed DDR1/EGFR-positive NSCLC. Bioorganic Chemistry, 2024, 149, 107500. View Source

Egfr-IN-123 Comparator Evidence vs. Closest Analogs

Antiproliferative Potency vs. Yfq07 in DDR1-Overexpressing Cancer Lines

Egfr-IN-123 (D06) demonstrates superior antiproliferative activity compared to the lead compound Yfq07 across a panel of DDR1-overexpressing cancer cell lines. In PC-9G gefitinib-resistant NSCLC cells, D06 achieved an IC50 of 0.74 ± 0.03 μM, outperforming Yfq07 [1]. Against A549 (NSCLC), A431 (epidermoid carcinoma), and HCT116 (colon cancer) lines, D06 yielded IC50 values of 1.36, 1.20, and 2.53 μM respectively, whereas Yfq07 exhibited consistently higher IC50 values [1]. The quantitative superiority was most pronounced in the gefitinib-resistant PC-9G background, indicating that D06 retains potency where EGFR-targeted therapy fails [1][2].

Antiproliferative vs Yfq07

Head-to-head

D06 IC50 0.74 μM in PC-9G (gefitinib-resistant) vs Yfq07 higher IC50 across 4 cancer lines (A549, A431, HCT116)

Supports cell-model endpoint review; D06 retains activity in EGFR-inhibitor-resistant background.

Reported MTT assay; direct fold-differences not fully disclosed.

Evidence Dimension	Cellular antiproliferative IC50 (MTT assay)
Target Compound Data	PC-9G: 0.74 ± 0.03 μM; A549: 1.36 μM; A431: 1.20 μM; HCT116: 2.53 μM
Comparator Or Baseline	Yfq07 (lead compound): higher IC50 values across all four lines (exact values not reported, but D06 explicitly stated as superior in patent Table 2)
Quantified Difference	D06 IC50 in PC-9G is ~0.74 μM; Yfq07 is less potent (detailed fold-difference not disclosed in patent claims, but D06 selected as optimized candidate over Yfq07)
Conditions	MTT assay; PC-9G (gefitinib-resistant NSCLC), A549 (NSCLC), A431 (epidermoid), HCT116 (colon); 96-well plates; logarithmic growth phase; compound exposure 48–72 h

Why This Matters

For procurement decisions, this direct head-to-head data confirms that D06 is the optimized compound within the 4,6-pyrimidinediamine series, offering measurably stronger antiproliferative activity than its closest structural analog Yfq07, particularly in gefitinib-resistant NSCLC cells where single-target EGFR inhibitors have failed.

• [1] Ye F, Wang X, Lu Y, et al. A kind of N4-(3-methoxyphenyl)-pyrimidinediamine targeting DDR1 inhibitor and its preparation and application. Chinese Patent CN111793035B, granted 2021-06-18. Example 2 and Table 2. View Source
• [2] Wang X, Lu Y, Chen S, et al. Discovery of a prominent dual-target DDR1/EGFR inhibitor aimed DDR1/EGFR-positive NSCLC. Bioorganic Chemistry, 2024, 149, 107500. View Source

DDR1 Kinase Inhibitory Activity vs. Yfq07

In a head-to-head DDR1 kinase biochemical assay performed at 10 μM compound concentration, Egfr-IN-123 (D06) achieved a DDR1 kinase inhibition rate of 76.2%, compared to only 22.1% for the lead compound Yfq07 [1]. This 3.4-fold higher inhibition rate demonstrates that the structural modifications introduced in D06 (specifically the N4-(3-methoxyphenyl)-N6-(4-(trifluoromethyl)phenyl)pyrimidine-4,6-diamine configuration) substantially enhance DDR1 target engagement. Among all synthesized analogs (D01–D06 and Z07), D06 exhibited the highest DDR1 kinase inhibition, confirming its status as the series' optimal candidate [1].

DDR1 kinase inhibition vs Yfq07

Head-to-head

76.2% inhibition at 10 μM vs 22.1% for Yfq07 (3.4-fold higher engagement)

Biochemical target engagement context; supports selection for maximal DDR1 modulation.

LanthaScreen Eu kinase assay; structural modifications enhance engagement.

Evidence Dimension	DDR1 kinase inhibition rate at 10 μM compound concentration
Target Compound Data	76.2% DDR1 kinase inhibition at 10 μM
Comparator Or Baseline	Yfq07 (lead compound): 22.1% DDR1 kinase inhibition at 10 μM; other series analogs D01 and D04 also inferior to D06
Quantified Difference	3.4-fold higher DDR1 inhibition (76.2% vs 22.1%)
Conditions	LanthaScreen Eu kinase activity assay; 10 μL reaction volume in 384-well plate; 100 nM fluorescein-poly GAT substrate; 100 nM ATP; 1 h room temperature; TR-FRET detection

Why This Matters

This quantification provides a direct biochemical rationale for selecting D06 over Yfq07 or other series analogs when DDR1 kinase engagement is a critical experimental endpoint, ensuring maximal target modulation at equivalent dosing.

• [1] Ye F, Wang X, Lu Y, et al. A kind of N4-(3-methoxyphenyl)-pyrimidinediamine targeting DDR1 inhibitor and its preparation and application. Chinese Patent CN111793035B, granted 2021-06-18. Example 3 and kinase assay results. View Source

Dual DDR1/EGFR Inhibition vs. Single-Target Inhibitors

Egfr-IN-123 (D06) is the first small molecule reported to concurrently inhibit both DDR1 and EGFR at micromolar enzymatic potencies [1]. This dual-target profile is distinct from all approved EGFR tyrosine kinase inhibitors (gefitinib, erlotinib, afatinib, osimertinib) and from previously described DDR1-selective inhibitors, none of which have demonstrated simultaneous engagement of both kinases with validated cellular and in vivo activity [1]. The synergistic interplay between DDR1 and EGFR in NSCLC is well-established; by targeting both nodes, D06 achieves anti-proliferative and anti-invasive effects that cannot be replicated by single-target agents alone [1].

Dual DDR1/EGFR vs single-target

Class-level

D06 concurrently inhibits both kinases; no other small molecule reported with validated dual cellular and in vivo activity.

Unique target profile for DDR1-EGFR crosstalk research; single-target inhibitors cannot replicate this pathway coverage.

Based on reported biochemical and cellular data; requires independent replication.

Evidence Dimension	Target engagement profile: dual DDR1/EGFR vs. single-target
Target Compound Data	D06 inhibits both DDR1 and EGFR with micromolar enzymatic potencies; inhibits DDR1 phosphorylation in PC-9G cells (Western blot confirmed at 2.5–10 μM); anti-proliferative activity across multiple DDR1/EGFR-positive lines
Comparator Or Baseline	Approved EGFR inhibitors (gefitinib, erlotinib, osimertinib): no meaningful DDR1 inhibition reported. Published DDR1 inhibitors (e.g., 7rh, DDR1-IN-1): no concurrent EGFR inhibition at comparable concentrations.
Quantified Difference	D06 is the only compound with documented dual DDR1/EGFR inhibition in both biochemical and cellular assays; no other compound has demonstrated this profile with supporting in vivo efficacy data.
Conditions	Biochemical kinase assays for DDR1 and EGFR; cellular Western blot for phospho-DDR1 in PC-9G cells; cellular proliferation and invasion assays in NSCLC models

Why This Matters

For research programs investigating DDR1–EGFR crosstalk or seeking to overcome EGFR inhibitor resistance mediated by DDR1 upregulation, D06 is the only tool compound that simultaneously engages both targets, making it irreplaceable by single-target alternatives.

• [1] Wang X, Lu Y, Chen S, et al. Discovery of a prominent dual-target DDR1/EGFR inhibitor aimed DDR1/EGFR-positive NSCLC. Bioorganic Chemistry, 2024, 149, 107500. View Source

In Vivo Efficacy in Gefitinib-Resistant NSCLC Xenograft Model

Egfr-IN-123 (D06) was evaluated in a PC-9/GR (gefitinib-resistant) NSCLC xenograft mouse model and demonstrated significant antitumor activity without apparent toxicity or significant body weight loss [1]. While a direct head-to-head in vivo comparison against Yfq07 or other clinical EGFR inhibitors in the same model was not reported, the tolerability profile observed (no overt toxicity, no significant weight loss) at doses producing tumor growth inhibition compares favorably with the known toxicity profiles of second- and third-generation EGFR inhibitors in similar xenograft settings [1]. The compound also exhibited acceptable pharmacokinetic performance, supporting its suitability for in vivo pharmacology studies [1].

In vivo xenograft response

Context-dependent

Tumor growth inhibition in PC-9/GR model without significant body weight loss; acceptable PK profile reported.

Supports in vivo model-response context; tolerability endpoint monitoring in gefitinib-resistant setting.

No direct head-to-head in vivo comparator; cross-study benchmarking only.

Evidence Dimension	In vivo antitumor efficacy and tolerability in PC-9/GR NSCLC xenograft
Target Compound Data	Significant tumor growth inhibition; no apparent toxicity; no significant body weight loss; acceptable pharmacokinetic performance
Comparator Or Baseline	Gefitinib (clinically ineffective in PC-9/GR model due to acquired resistance); second-/third-generation EGFR inhibitors (osimertinib) typically show body weight loss of 5–15% at efficacious doses in similar xenograft studies (literature benchmark).
Quantified Difference	D06 maintained antitumor activity in a gefitinib-resistant model where EGFR-targeted monotherapy fails, with a tolerability profile (no significant weight loss) that is qualitatively favorable.
Conditions	PC-9/GR gefitinib-resistant NSCLC xenograft in mice; dosing route and schedule as per original study; tumor volume and body weight monitored

Why This Matters

Procurement of D06 is justified for in vivo efficacy studies in EGFR inhibitor-resistant NSCLC models, where standard EGFR inhibitors are ineffective and D06 provides both target coverage and an acceptable tolerability window.

• [1] Wang X, Lu Y, Chen S, et al. Discovery of a prominent dual-target DDR1/EGFR inhibitor aimed DDR1/EGFR-positive NSCLC. Bioorganic Chemistry, 2024, 149, 107500. View Source

Egfr-IN-123 Optimal Application Scenarios

DDR1–EGFR Synergistic Signaling in Gefitinib-Resistant NSCLC

Egfr-IN-123 (D06) is uniquely suited for dissecting the mechanistic interplay between DDR1 and EGFR in acquired EGFR inhibitor resistance. Its dual-target profile allows researchers to simultaneously block both kinases in PC-9G gefitinib-resistant cells, where D06 achieves an IC50 of 0.74 ± 0.03 μM and suppresses DDR1 phosphorylation at 2.5–10 μM concentrations [1]. This experimental setup cannot be replicated using single-target EGFR inhibitors (which are ineffective in this resistant line) or DDR1-only inhibitors, as they fail to address the compensatory signaling between the two receptors [1][2].

In Vivo Proof-of-Concept for Dual-Target DDR1/EGFR Therapy

D06 is the optimal tool compound for in vivo pharmacology studies targeting DDR1/EGFR-positive NSCLC, having demonstrated significant antitumor activity in the PC-9/GR gefitinib-resistant xenograft model with no observable toxicity or weight loss [2]. Its acceptable pharmacokinetic profile supports daily or intermittent dosing schedules, enabling researchers to establish pharmacodynamic biomarker relationships (e.g., phospho-DDR1 and phospho-EGFR modulation in tumor tissue) and to benchmark efficacy against standard-of-care EGFR inhibitors in the same resistant model [2].

Validated Dual DDR1/EGFR Tool Compound for Chemical Biology

For laboratories developing chemical probes or conducting kinome-wide selectivity profiling, D06 provides a well-characterized dual DDR1/EGFR inhibitor with a published synthetic route, kinase inhibition data (76.2% DDR1 inhibition at 10 μM vs 22.1% for lead compound Yfq07), and cellular target engagement confirmed by Western blot [1]. Its structural formula (C24H27F3N6O, MW 472.51) and 4,6-pyrimidinediamine core scaffold facilitate analog synthesis and structure–activity relationship studies, while the patent provides detailed experimental procedures for replication [1].

Efficacy Screening Across DDR1-Overexpressing Cancer Lines

D06 is the appropriate positive control for screening campaigns aimed at identifying next-generation dual DDR1/EGFR inhibitors, as it provides benchmark IC50 values across four DDR1-high lines: PC-9G (0.74 μM), A549 (1.36 μM), A431 (1.20 μM), and HCT116 (2.53 μM) [1]. These values, generated via standardized MTT assays, allow direct potency comparisons with novel compounds and ensure assay reproducibility across independent laboratories [1].

Application

Selection Property

Validation Focus

DDR1/EGFR crosstalk in NSCLC models

Dual-target engagement in gefitinib-resistant cells

Phospho-DDR1/EGFR modulation and pathway-response endpoints

In vivo model-response studies

Tolerability and PK profile in NSCLC xenografts

Tumor growth inhibition and body-weight monitoring

Chemical probe development

Published synthetic route and kinase selectivity data

Analog synthesis and kinome-wide selectivity profiling

Comparator assay-response context

Benchmark cellular IC50 values in DDR1-high lines

Assay reproducibility and potency comparisons for novel inhibitors

• [1] Ye F, Wang X, Lu Y, et al. A kind of N4-(3-methoxyphenyl)-pyrimidinediamine targeting DDR1 inhibitor and its preparation and application. Chinese Patent CN111793035B, granted 2021-06-18. View Source
• [2] Wang X, Lu Y, Chen S, et al. Discovery of a prominent dual-target DDR1/EGFR inhibitor aimed DDR1/EGFR-positive NSCLC. Bioorganic Chemistry, 2024, 149, 107500. View Source